Cas no 1806420-62-1 (4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806420-62-1
• MF: C₈H₇F₃IN
• MW: 301.047564744949
• CID: 4905102
• Update Time: 2025-10-30

4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3IN/c1-2-5-6(8(9,10)11)3-13-4-7(5)12/h3-4H,2H2,1H3
• InChI Key： IFSKBVGERSERCO-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS: 1806420-62-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS: 1806420-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by the presence of an ethyl group, an iodine atom, and a trifluoromethyl group on a pyridine ring, serves as a valuable building block in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics.

One of the most notable applications of 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The iodine atom in the compound provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the introduction of diverse pharmacophores. Recent research has demonstrated the utility of this compound in the development of potent and selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine has also been explored as a precursor for the synthesis of fluorinated analogs of biologically active compounds. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates, making it a highly desirable moiety in medicinal chemistry. Recent studies have reported the successful incorporation of this compound into fluorinated analogs of known drugs, resulting in improved efficacy and reduced off-target effects. These findings underscore the potential of 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine as a versatile tool in drug design and optimization.

Another area of interest is the use of 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine in the development of positron emission tomography (PET) radiotracers. The iodine atom in the compound can be replaced with radioactive isotopes, such as iodine-124 or fluorine-18, enabling the synthesis of radiolabeled probes for imaging studies. Recent advancements in radiochemistry have facilitated the efficient incorporation of these isotopes into the compound, paving the way for its use in non-invasive imaging of disease biomarkers. Preliminary studies have shown promising results in the visualization of tumor-associated kinases, highlighting the potential of this compound in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability while minimizing the use of hazardous reagents. Innovations in catalytic systems and reaction conditions have shown potential in addressing these challenges, making the compound more accessible for research and development purposes. Furthermore, advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of the compound and its derivatives.

In conclusion, 4-Ethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS: 1806420-62-1) represents a valuable scaffold in chemical biology and pharmaceutical research, with diverse applications in drug discovery, radiochemistry, and diagnostic imaging. Recent studies have demonstrated its potential as a key intermediate in the synthesis of kinase inhibitors, fluorinated drug analogs, and PET radiotracers. Ongoing research efforts aim to further explore its utility and address existing challenges in synthesis and application. As the field continues to evolve, this compound is expected to play an increasingly important role in the development of novel therapeutics and diagnostic tools.